![molecular formula C19H16F2N4O3 B2999674 N-(2,6-difluorophenyl)-3-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide CAS No. 1396806-04-4](/img/structure/B2999674.png)
N-(2,6-difluorophenyl)-3-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
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Description
N-(2,6-difluorophenyl)-3-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C19H16F2N4O3 and its molecular weight is 386.359. The purity is usually 95%.
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Scientific Research Applications
Antidiabetic Applications
Compounds with structural motifs similar to the query compound have been synthesized and evaluated for their antidiabetic activity. For example, a series of N-substituted dihydropyrimidine derivatives have been assessed for their in vitro antidiabetic properties using the α-amylase inhibition assay, indicating potential applications in diabetes management (J. Lalpara et al., 2021).
Anticancer and Cytotoxicity Studies
Novel compounds including pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and their in vitro cytotoxic activities against various cancer cell lines have been investigated. Such studies suggest the relevance of these compounds in developing potential anticancer therapies (Ashraf S. Hassan et al., 2014).
Anti-Inflammatory and Analgesic Agents
Research into novel benzodifuranyl derivatives and their derivatives as anti-inflammatory and analgesic agents has shown promising results in terms of COX-2 selectivity and inhibition, suggesting potential applications in pain management and inflammatory diseases (A. Abu‐Hashem et al., 2020).
Antimicrobial Activity
Compounds with structural similarities have been evaluated for their antimicrobial activities against a range of Gram-positive and Gram-negative bacteria as well as fungal strains. This indicates their potential use in developing new antimicrobial agents (Rahul P. Jadhav et al., 2017).
Neuropharmacological Properties
Some structurally related azetidinyl oxadiazoles have been identified as mGluR5 positive allosteric modulators (PAMs), suggesting their potential application in the treatment of neurological and psychiatric disorders (M. Packiarajan et al., 2012).
Properties
IUPAC Name |
N-(2,6-difluorophenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N4O3/c1-27-15-8-3-2-5-12(15)17-23-18(28-24-17)11-9-25(10-11)19(26)22-16-13(20)6-4-7-14(16)21/h2-8,11H,9-10H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMCALFYKTLGFRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(=N2)C3CN(C3)C(=O)NC4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.